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Compound of Interest

Compound Name: Copper azide

Cat. No.: B087822

Detailed Experimental Protocol: Synthesis of Cu(Ns):

Objective: To synthesize copper(ll) azide via precipitation reaction between copper(ll) nitrate
and sodium azide.

Materials:

Copper(ll) nitrate trihydrate (Cu(NOs)2-3H20)

Sodium azide (NaNs)

Deionized water

Ethanol

Equipment:

e Two beakers

Magnetic stirrer and stir bar

Brinell or Blichner funnel

Filter paper

Wash bottle
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» Drying apparatus (desiccator or vacuum oven at low temperature)
Procedure:
e Prepare Reactant Solutions:

o Solution A: Dissolve a precisely weighed amount of copper(ll) nitrate trihydrate in a
minimal amount of deionized water in a beaker with constant stirring until fully dissolved.

o Solution B: In a separate beaker, dissolve a stoichiometric amount of sodium azide in
deionized water.

» Precipitation:
o Place the beaker containing Solution A on a magnetic stirrer.
o Slowly and carefully add Solution B dropwise to Solution A under vigorous stirring.
o The immediate formation of a brown precipitate, copper(ll) azide, will be observed.
e |solation and Washing:

o Once the addition is complete, allow the suspension to stir for an additional 10-15 minutes
to ensure the reaction goes to completion.

o Collect the precipitate by vacuum filtration using a Brinell or Buchner funnel.

o Wash the collected solid first with cold deionized water and then with ethanol to remove
any unreacted soluble salts and to aid in drying.

e Drying:
o Carefully transfer the filtered product to a suitable container.

o Dry the compound in a desiccator under vacuum. Avoid heating as Cu(Ns)z is thermally
unstable.
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Safety Precaution: Copper(ll) azide is a contact explosive and must be handled with extreme
caution. Use appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a blast shield. All operations should be conducted on a small scale in a fume hood.
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Caption: Workflow for the synthesis of Copper(ll) Azide.

Reactivity and Decomposition

The most critical characteristic of Cu(Ns)z is its extreme sensitivity to impact, friction, and
electrostatic discharge, classifying it as a primary explosive.

Explosive Decomposition

Upon initiation, copper(ll) azide decomposes rapidly and exothermically to produce copper
metal and nitrogen gas. This rapid release of gas is the basis of its explosive power.

Decomposition Reaction: Cu(Ns)z(s) — Cu(s) + 3 N2(g)
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Caption: Decomposition pathway of Copper(ll) Azide.

Chemical Destruction

For safe disposal, copper(ll) azide can be destroyed by reacting it with concentrated nitric acid.
This reaction produces non-explosive products: copper(ll) nitrate, nitrogen gas, and nitrogen
oxides.

Stabilization and Modern Applications

Due to its high sensitivity, pure Cu(Ns)z is unsuitable for most applications. However, modern
research focuses on stabilizing it through the formation of energetic coordination complexes
(ECCs). By coordinating copper(ll) azide with nitrogen-rich ligands, such as tetrazoles or
triazoles, the compound's sensitivity can be significantly reduced without compromising its high
performance.

This approach blocks coordination sites on the copper ion, altering the crystal structure and
increasing stability. These stabilized complexes are promising candidates for replacing toxic
lead-based primary explosives like lead azide and lead styphnate in initiation systems.
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Caption: Conceptual diagram of Cu(Ns)2 stabilization.

 To cite this document: BenchChem. [understanding the chemical formula and molar mass of
Cu(Ns)2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087822#understanding-the-chemical-formula-and-
molar-mass-of-cu-n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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